Cas no 1231188-16-1 (5-Diethylsulfamoyl-1H-pyrazole-4-carboxylic acid)

5-Diethylsulfamoyl-1H-pyrazole-4-carboxylic acid is a pyrazole-based organic compound featuring a diethylsulfamoyl substituent at the 5-position and a carboxylic acid group at the 4-position. This structure confers unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The diethylsulfamoyl moiety enhances lipophilicity and bioavailability, while the carboxylic acid group allows for further functionalization, such as esterification or amidation. Its pyrazole core is known for stability and versatility in heterocyclic chemistry. The compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors or receptor modulators, due to its balanced electronic and steric characteristics. High purity grades are available for research applications.
5-Diethylsulfamoyl-1H-pyrazole-4-carboxylic acid structure
1231188-16-1 structure
Product Name:5-Diethylsulfamoyl-1H-pyrazole-4-carboxylic acid
CAS No:1231188-16-1
MF:C8H13N3O4S
MW:247.271520376205
CID:5231355
Update Time:2025-07-02

5-Diethylsulfamoyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(N,N-Diethylsulfamoyl)-1H-pyrazole-4-carboxylic acid
    • 5-Diethylsulfamoyl-1H-pyrazole-4-carboxylic acid
    • 5-(N,N-Diethylsulfamoyl)-1H-pyrazole-4-carboxylicacid
    • Inchi: 1S/C8H13N3O4S/c1-3-11(4-2)16(14,15)7-6(8(12)13)5-9-10-7/h5H,3-4H2,1-2H3,(H,9,10)(H,12,13)
    • InChI Key: BDNJRZSFGXCHGS-UHFFFAOYSA-N
    • SMILES: S(C1=C(C(=O)O)C=NN1)(N(CC)CC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 347
  • XLogP3: 0
  • Topological Polar Surface Area: 112

5-Diethylsulfamoyl-1H-pyrazole-4-carboxylic acid Pricemore >>

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